Cas no 2034580-63-5 ((4-Methyl-1,2,3-thiadiazol-5-yl)(3-(pyrimidin-4-yloxy)pyrrolidin-1-yl)methanone)

• Product Name: (4-Methyl-1,2,3-thiadiazol-5-yl)(3-(pyrimidin-4-yloxy)pyrrolidin-1-yl)methanone
• CAS No: 2034580-63-5
• MF: C₁₂H₁₃N₅O₂S
• MW: 291.328920125961
• CID: 5336610
• Update Time: 2025-06-13

(4-Methyl-1,2,3-thiadiazol-5-yl)(3-(pyrimidin-4-yloxy)pyrrolidin-1-yl)methanone Chemical and Physical Properties

Names and Identifiers

• (4-methyl-1,2,3-thiadiazol-5-yl)(3-(pyrimidin-4-yloxy)pyrrolidin-1-yl)methanone
• (4-methylthiadiazol-5-yl)-(3-pyrimidin-4-yloxypyrrolidin-1-yl)methanone
• (4-Methyl-1,2,3-thiadiazol-5-yl)(3-(pyrimidin-4-yloxy)pyrrolidin-1-yl)methanone

• Inchi： 1S/C12H13N5O2S/c1-8-11(20-16-15-8)12(18)17-5-3-9(6-17)19-10-2-4-13-7-14-10/h2,4,7,9H,3,5-6H2,1H3
• InChI Key： GDROMJSZRTXQGX-UHFFFAOYSA-N
• SMILES： S1C(=C(C)N=N1)C(N1CCC(C1)OC1C=CN=CN=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 359
• XLogP3: 1.1
• Topological Polar Surface Area: 109

Additional information on (4-Methyl-1,2,3-thiadiazol-5-yl)(3-(pyrimidin-4-yloxy)pyrrolidin-1-yl)methanone

Comprehensive Overview of (4-Methyl-1,2,3-thiadiazol-5-yl)(3-(pyrimidin-4-yloxy)pyrrolidin-1-yl)methanone (CAS No. 2034580-63-5)

The compound (4-Methyl-1,2,3-thiadiazol-5-yl)(3-(pyrimidin-4-yloxy)pyrrolidin-1-yl)methanone (CAS No. 2034580-63-5) is a highly specialized chemical entity that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. Its unique structural features, combining a thiadiazole moiety with a pyrimidine-linked pyrrolidine scaffold, make it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of biological pathways, given its ability to interact with specific enzyme systems and receptors.

In recent years, the demand for novel heterocyclic compounds like (4-Methyl-1,2,3-thiadiazol-5-yl)(3-(pyrimidin-4-yloxy)pyrrolidin-1-yl)methanone has surged, driven by the need for innovative treatments in areas such as oncology, infectious diseases, and metabolic disorders. The compound's CAS No. 2034580-63-5 is frequently searched in academic databases and patent literature, reflecting its growing relevance in drug discovery. Its molecular architecture, featuring both thiadiazole and pyrimidine rings, is often highlighted in discussions about structure-activity relationships (SAR) and rational drug design.

One of the key advantages of 2034580-63-5 lies in its synthetic versatility. The 4-Methyl-1,2,3-thiadiazol-5-yl group contributes to the compound's stability and bioavailability, while the 3-(pyrimidin-4-yloxy)pyrrolidin-1-yl segment enhances its binding affinity to target proteins. This dual functionality has made it a subject of intense study in high-throughput screening (HTS) campaigns and computational modeling experiments. Researchers are also exploring its potential as a scaffold for the development of kinase inhibitors, given the prominence of pyrimidine-based drugs in this class.

The pharmacological profile of (4-Methyl-1,2,3-thiadiazol-5-yl)(3-(pyrimidin-4-yloxy)pyrrolidin-1-yl)methanone is another area of active investigation. Preliminary studies suggest that it may exhibit selective activity against certain disease-associated targets, making it a valuable tool for probing biological mechanisms. Its CAS No. 2034580-63-5 is often cited in discussions about lead optimization and preclinical development, particularly in the context of personalized medicine and targeted therapies.

From a synthetic chemistry perspective, the preparation of 2034580-63-5 involves multi-step organic transformations, including cyclization and coupling reactions. The thiadiazole ring is typically constructed via oxidative cyclization of thioamides, while the pyrimidin-4-yloxy linkage is introduced through nucleophilic substitution. These synthetic routes are frequently optimized to improve yield and purity, as highlighted in recent patent applications and peer-reviewed publications.

In the context of current trends, (4-Methyl-1,2,3-thiadiazol-5-yl)(3-(pyrimidin-4-yloxy)pyrrolidin-1-yl)methanone aligns with the growing interest in fragment-based drug discovery (FBDD). Its modular structure allows for systematic modifications, enabling researchers to fine-tune its physicochemical properties and biological activity. The compound's CAS No. 2034580-63-5 is increasingly referenced in discussions about hit-to-lead (H2L) optimization, underscoring its utility in modern drug development pipelines.

Another notable aspect of 2034580-63-5 is its potential application in agrochemical research. The thiadiazole and pyrimidine motifs are known to confer pesticidal and herbicidal activity, prompting investigations into its use as a crop protection agent. This dual applicability in pharmaceuticals and agrochemicals further enhances its commercial and scientific value.

Looking ahead, the compound (4-Methyl-1,2,3-thiadiazol-5-yl)(3-(pyrimidin-4-yloxy)pyrrolidin-1-yl)methanone is poised to play a pivotal role in advancing our understanding of molecular interactions and therapeutic interventions. Its CAS No. 2034580-63-5 will likely remain a focal point in chemical databases and research collaborations, as scientists continue to unlock its full potential. Whether in academia or industry, this compound represents a compelling example of how innovative chemistry can address pressing challenges in health and agriculture.